Cas no 22204-53-1 (Naproxen)

Naproxen Properties

Names and Identifiers

• (S)-2-(6-Methoxynaphthalen-2-yl)propanoic acid
• ()-2-(methoxy-2-naphthyl)-propionicacid
• ()-2-(methoxy-2-naphthyl)-propionsaeure
• ()-propionicaci
• (+)-2-(Methoxy-2-naphthyl)-propionic acid
• (+)-2-(Methoxy-2-naphthyl)-propionsaeure
• (+)-2-naphthaleneaceticaci
• (+)-6-Methoxy-alpha-methyl-2-napthaleneacetic acid
• Naproxen
• (S)-(+)-2-(6-Methoxy-2-naphthyl)propionic Acid
• (S)-Naproxen
• (+)-NAPROXEN
• (2S)-2-(6-methoxynaphthalen-2-yl)propanoic acid
• Naproxen solution
• NAPROXEN(RG)
• (S)-(+)-6-Methoxy-α-methyl-2-naphthaleneacetic Acid
• Equiproxen
• Naprosyn
• Naprosyne
• Naproxene
• Naproxeno
• Naproxenum
• (+)-2-(6-Methoxy-2-naphthyl)-propionic acid
• (S)-6-Methoxy-alpha-methyl-2-naphthaleneacetic acid
• Aleve
• Laraflex
• d-Naproxen
• (S)-(+)-Naproxen
• Calosen
• Nycopren
• Bonyl
• Reuxen
• Naixan
• Axer
• (+)-(S)-Naproxen
• Ec-Naprosyn
• Flexipen
• Clinosyn
• Artrixen
• Anexopen
• Acusprain
• Leniartil
• Danaprox
• Bipronyl
• Artroxen
• Novonaprox
• Arthrisil
• Napren
• Naposin
• Napflam
• Genoxen
• Daprox
• Atiflan
• Artagen
• Apronax
• Napmel
• Nafasol
• Napr
• +Expand

• MDL： MFCD00010500
• InChIKey： CMWTZPSULFXXJA-VIFPVBQESA-N
• Inchi： 1S/C14H14O3/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10/h3-9H,1-2H3,(H,15,16)/t9-/m0/s1
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2C([H])=C(C([H])=C([H])C=2C=1[H])[C@@]([H])(C(=O)O[H])C([H])([H])[H]
• BRN： 3591067

Computed Properties

• Exact Mass: 230.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 230.094
• Heavy Atom Count: 17
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.03650
• PSA: 46.53000
• Merck: 6417
• Refractive Index: 67.5 ° (C=1, CHCl3)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 403.8°C at 760 mmHg
• Melting Point: 152-154 °C (lit.)
• Flash Point: 154.5℃
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 100 mg/mL(434.29 mM)H2O : 75 mg/mL(325.72 mM;Need ultrasonic and warming)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• Color/Form: Powder
• Specific Rotation: D +66° (in chloroform)
• Optical Activity: [α]25/D +66°, c = 1 in chloroform
• Density: 1.1450 (rough estimate)

Naproxen Security Information

• Symbol: GHS06
• RTECS：UF5275000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Danger
• Toxicity：LD50 in mice (mg/kg): 435 i.v.; 1234 orally; in rats (mg/kg): 575 i.p.; 534 orally (Roszkowski)
• HazardClass：6.1

Naproxen Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%